Cas no 1209374-50-4 (N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide)

• Product Name: N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• CAS No: 1209374-50-4
• MF: C₁₄H₁₅N₃O₂S
• MW: 289.352801561356
• CID: 6329382
• PubChem ID: 38534079
• Update Time: 2025-06-10

N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1209374-50-4
• EN300-26582869
• Z333664180
• N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide
• AKOS034196272

• Inchi： 1S/C14H15N3O2S/c1-19-13-10(5-3-7-15-13)9-17-12(18)11-6-4-8-16-14(11)20-2/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key： VZSXPYVJHIUQAG-UHFFFAOYSA-N
• SMILES： S(C)C1C(=CC=CN=1)C(NCC1=CC=CN=C1OC)=O

Computed Properties

• Exact Mass: 289.08849790g/mol
• Monoisotopic Mass: 289.08849790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 89.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxamides
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxamides

Additional information on N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide

N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide: A Comprehensive Overview

N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide, with a CAS number of 1209374-50-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to the pyridine class of heterocyclic aromatic compounds, which are widely recognized for their diverse biological activities and pharmacological properties. The presence of multiple functional groups, including a methoxypyridine moiety and a methylsulfanyl group, contributes to its unique chemical profile and potential therapeutic applications.

The structure of N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide is characterized by a central pyridine ring substituted with various functional groups. The 2-methoxypyridin-3-yl group introduces a methoxy substituent at the 2-position of the pyridine ring, while the methylsulfanyl group is attached at the 2-position of the carboxamide moiety. This arrangement not only imparts distinct electronic and steric properties but also opens up possibilities for various chemical modifications and derivatization strategies.

In recent years, there has been a growing interest in pyridine derivatives due to their role as key pharmacophores in numerous therapeutic agents. The N-[(2-methoxypyridin-3-yl)methyl] portion of the compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for drug binding and efficacy. This makes it an attractive candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its potential application in the development of neurological drugs. Pyridine derivatives have been extensively studied for their effects on central nervous system (CNS) disorders, including depression, anxiety, and neurodegenerative diseases. The unique combination of functional groups in N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide may facilitate its interaction with specific neurotransmitter systems, thereby offering new avenues for therapeutic intervention.

Recent studies have highlighted the importance of bioisosteric replacements in drug design to enhance pharmacological properties such as solubility, bioavailability, and metabolic stability. The methylsulfanyl group in this compound could serve as a bioisostere for other sulfur-containing moieties that are known to exhibit significant biological activity. This feature makes it particularly interesting for exploring structure-activity relationships (SAR) and optimizing drug-like characteristics.

The synthesis of N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations, have been employed to construct the complex framework of this compound efficiently. These synthetic strategies not only ensure high yields but also allow for scalability, which is crucial for industrial applications.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode and interactions of this compound with biological targets. The use of computational tools such as molecular dynamics (MD) simulations and quantum mechanical calculations has provided valuable insights into its potential pharmacological activity. These studies have helped in predicting binding affinities and identifying key interaction sites, which are essential for rational drug design.

The pharmacokinetic profile of N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide is another area of active research. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Preclinical studies have begun to explore these aspects, providing preliminary data on its metabolic stability and excretion pathways. These findings are vital for designing clinical trials and ensuring safety and efficacy in human patients.

In conclusion, N-[(2-methoxypyridin-3-yl)methyl]-2-(methylsulfanyl)pyridine-3-carboxamide represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activities, make it an attractive molecule for drug development. As research continues to uncover new therapeutic applications and synthetic strategies, this compound is poised to play a significant role in the advancement of modern medicine.